Cas no 886926-62-1 (2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 886926-62-1
• MF: C₁₅H₁₃N₇O₃S
• MW: 371.373820066452
• CID: 5477929
• Update Time: 2025-05-26

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C15H13N7O3S/c16-21-14(10-5-7-17-8-6-10)19-20-15(21)26-9-13(23)18-11-1-3-12(4-2-11)22(24)25/h1-8H,9,16H2,(H,18,23)
• InChI Key： AZBXDDPLNBYGJA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1N(N)C(C2=CC=NC=C2)=NN=1

Additional information on 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Introduction to Compound with CAS No. 886926-62-1 and Product Name: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Compound with the CAS number 886926-62-1 and the product name 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

The core of this compound is the 4H-1,2,4-triazole moiety, which is known for its versatility in medicinal chemistry. The triazole ring is a heterocyclic compound that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In this particular compound, the triazole ring is sulfanylated at the 3-position, which introduces a polar sulfur atom that can enhance interactions with biological targets. This modification has been shown to improve the solubility and bioavailability of similar compounds, making it an attractive feature for drug design.

Additionally, the presence of a pyridin-4-yl group at the 5-position of the triazole ring adds another layer of complexity to the compound's structure. Pyridine derivatives are well-known for their role in various pharmacological applications, including as intermediates in the synthesis of antiviral and anticancer agents. The pyridin-4-yl group in this compound likely contributes to its binding affinity and selectivity towards certain biological targets. This feature is particularly important in drug discovery, where precise targeting of disease-causing molecules is essential for therapeutic efficacy.

The amide functional group at the N-position of the compound's structure is another critical feature that influences its biological activity. Amides are common in pharmaceuticals due to their ability to form hydrogen bonds with biological targets, enhancing binding affinity. In this compound, the amide is linked to a 4-nitrophenyl group, which is known for its electron-withdrawing properties. This nitro group can modulate the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. The combination of these structural elements makes this compound a versatile scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of triazole-sulfanylated compounds in medicinal chemistry. These compounds have been shown to exhibit potent activity against various pathogens and disease-related proteins. The sulfanyl group introduced into the triazole ring enhances the molecule's ability to interact with biological targets by increasing its polarity and hydrophilicity. This property is particularly valuable in drug design, as it allows for better penetration into cellular environments and improved target engagement.

The nitrophenyl moiety in this compound also plays a crucial role in its biological activity. Nitroaromatic compounds have been extensively studied for their pharmacological properties, including their use as antitumor and antimicrobial agents. The nitro group can undergo reduction to form a nitroso or amine derivative, which can alter the compound's biological activity. This redox-active property makes it an interesting candidate for further exploration in drug development.

In conclusion, Compound with CAS No. 886926-62-1 and product name 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide represents a promising lead structure in pharmaceutical research. Its unique combination of structural features—such as the triazole-sulfanyl, pyridin-4-yl, and nitrophenyl moieties—makes it a versatile scaffold for further development. Ongoing research aims to explore its potential applications in various therapeutic areas, leveraging its unique chemical properties for innovative drug design.